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Compound of Interest

Compound Name: D-Galactal cyclic 3,4-carbonate

Cat. No.: B136327 Get Quote

Disclaimer: Direct spectroscopic and synthetic data for D-Galactal cyclic 3,4-carbonate is not

readily available in the reviewed scientific literature. Therefore, this guide presents a

comprehensive analysis of a closely related and well-characterized compound, Methyl 2,3-O-

isopropylidene-α-D-mannofuranoside 5,6-carbonate, as a representative example for

researchers, scientists, and drug development professionals. The methodologies and data

interpretation provided herein offer a valuable reference for the study of similar carbohydrate-

based cyclic carbonates.

Introduction
Cyclic carbonates derived from carbohydrates are a class of compounds of significant interest

in medicinal chemistry and materials science. Their rigid structures and potential for further

functionalization make them attractive building blocks for the synthesis of novel bioactive

molecules and biodegradable polymers. This technical guide provides a detailed overview of

the spectroscopic characteristics and a common synthetic route for a representative sugar-

derived cyclic carbonate.

Chemical Structure
The chemical structure of Methyl 2,3-O-isopropylidene-α-D-mannofuranoside 5,6-carbonate is

depicted below. The presence of the isopropylidene protecting group and the cyclic carbonate

moiety are key features influencing its spectroscopic properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b136327?utm_src=pdf-interest
https://www.benchchem.com/product/b136327?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Spectroscopic and Synthetic Profile of
a Representative Sugar-Derived Cyclic Carbonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b136327#spectroscopic-data-nmr-ir-
mass-spec-of-d-galactal-cyclic-3-4-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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